Cas no 10242-09-8 (5-methyl-1-benzofuran-2-carboxylic acid)

5-methyl-1-benzofuran-2-carboxylic acid structure
10242-09-8 structure
Product Name:5-methyl-1-benzofuran-2-carboxylic acid
CAS No:10242-09-8
MF:C10H8O3
MW:176.168723106384
MDL:MFCD03167985
CID:891545
PubChem ID:932007
Update Time:2025-04-19

5-methyl-1-benzofuran-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 5-Methylbenzofuran-2-carboxylic acid
    • 5-methyl-1-benzofuran-2-carboxylic acid
    • 5-METHYL-BENZOFURAN-2-CARBOXYLIC ACID
    • 5-methyl-1-benzofuran-2-carboxylic acid(SALTDATA: FREE)
    • 5-methylbenzo[b]furan-2-carboxylic acid
    • 5-Methyl-benzofuran-2-carbonsaeure
    • F2147-0274
    • 5-Methyl-2-carboxybenzofuran
    • 5-methyl-1-benzofuran-2-carboxylic acid, AldrichCPR
    • DTXSID60359021
    • SY045639
    • SCHEMBL702631
    • Z274568060
    • RNTYTQILDXWFLQ-UHFFFAOYSA-N
    • STK318148
    • AKOS000103624
    • MB02658
    • 5-Methylbenzofuran-2-carboxylicacid
    • DA-17596
    • CS-0062601
    • 5-METHYL-2-BENZOFURANCARBOXYLIC ACID
    • EN300-52069
    • AS-44006
    • AN-698/40860212
    • 10242-09-8
    • MFCD03167985
    • 2-BENZOFURANCARBOXYLIC ACID, 5-METHYL-
    • MDL： MFCD03167985
    • Inchi： 1S/C10H8O3/c1-6-2-3-8-7(4-6)5-9(13-8)10(11)12/h2-5H,1H3,(H,11,12)
    • InChI Key： RNTYTQILDXWFLQ-UHFFFAOYSA-N
    • SMILES： O1C(C(=O)O)=CC2C=C(C)C=CC1=2

Computed Properties

  • Exact Mass: 176.04700
  • Monoisotopic Mass: 176.047344113g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 214
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 50.4Ų

Experimental Properties

  • Density: 1.303
  • Melting Point: 238-240 ºC
  • Boiling Point: 332.1 ℃ at 760 mmHg
  • Flash Point: 154.7 °C
  • PSA: 50.44000
  • LogP: 2.43940

5-methyl-1-benzofuran-2-carboxylic acid Customs Data

  • HS CODE：2932999099
  • Customs Data：

    China Customs Code:

    2932999099

    Overview:

    2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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5-methyl-1-benzofuran-2-carboxylic acid Production Method

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